Cas no 1005307-57-2 (N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 1005307-57-2
• MF: C₂₃H₂₄N₄O₆S₂
• MW: 516.589862823486
• CID: 5904847
• PubChem ID: 18567825
• Update Time: 2025-06-08

N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-morpholin-4-ylsulfonylbenzamide
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide
• F2098-0215
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-(morpholinosulfonyl)benzamide
• ZINC09626946
• AKOS001951111
• 1005307-57-2

• Inchi： 1S/C23H24N4O6S2/c1-2-34(29,30)22-11-10-21(25-26-22)18-4-3-5-19(16-18)24-23(28)17-6-8-20(9-7-17)35(31,32)27-12-14-33-15-13-27/h3-11,16H,2,12-15H2,1H3,(H,24,28)
• InChI Key： FXMDRGDFMCDKNX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(CC)(=O)=O)C=C2)=C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 516.11372685g/mol
• Monoisotopic Mass: 516.11372685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide

N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1005307-57-2): A Comprehensive Overview

N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1005307-57-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as N-Ethanesulfonylpyridazinylphenylmorpholinebenzamide, is characterized by its unique structural features, which include a pyridazine ring, an ethanesulfonyl group, and a morpholine sulfonyl moiety. These structural elements contribute to its diverse biological activities and pharmacological properties.

The synthesis of N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide involves multiple steps, including the formation of the pyridazine ring, the introduction of the ethanesulfonyl group, and the attachment of the morpholine sulfonyl moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its biological activity, N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide has been shown to exhibit potent anti-inflammatory and anti-cancer properties. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has been found to induce apoptosis in various cancer cell lines, suggesting its potential as a novel therapeutic agent for cancer treatment.

One of the most significant areas of research involving N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide is its role in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines.

Furthermore, N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide has been investigated for its potential in cancer therapy. Cancer cells often exhibit dysregulated signaling pathways that promote cell survival and proliferation. This compound has been shown to target these pathways by inhibiting key signaling molecules such as AKT and ERK, leading to cell cycle arrest and apoptosis. Clinical trials are currently underway to evaluate its efficacy and safety in cancer patients.

The pharmacokinetic properties of N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile and minimal side effects make it a promising candidate for long-term use in chronic conditions.

In conclusion, N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1005307-57-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both research and therapeutic applications. Ongoing studies continue to explore its potential in treating inflammatory diseases and cancer, with promising results indicating its future role in clinical practice.